Cas no 5661-50-7 (N-Phenoxyacetamide)

N-Phenoxyacetamide structure
N-Phenoxyacetamide structure
Product Name:N-Phenoxyacetamide
CAS No:5661-50-7
MF:C8H9NO2
MW:151.162562131882
CID:2667168
PubChem ID:537524
Update Time:2025-04-21

N-Phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

    • N-phenoxyacetamide
    • 5661-50-7
    • DTXSID70336949
    • DTXCID90288037
    • SCHEMBL873555
    • N-Phenoxyacetamide
    • Inchi: 1S/C8H9NO2/c1-7(10)9-11-8-5-3-2-4-6-8/h2-6H,1H3,(H,9,10)
    • InChI Key: QCPORYSHAZPBCG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)NC(C)=O

Computed Properties

  • Exact Mass: 151.063328530Da
  • Monoisotopic Mass: 151.063328530Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.3Ų
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